Cas no 1805055-54-2 (2-Amino-3-cyano-4-(difluoromethyl)-5-fluoropyridine)

• Product Name: 2-Amino-3-cyano-4-(difluoromethyl)-5-fluoropyridine
• CAS No: 1805055-54-2
• MF: C₇H₄F₃N₃
• MW: 187.121971130371
• CID: 4852721
• Update Time: 2025-06-11

2-Amino-3-cyano-4-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-cyano-4-(difluoromethyl)-5-fluoropyridine

• Inchi： 1S/C7H4F3N3/c8-4-2-13-7(12)3(1-11)5(4)6(9)10/h2,6H,(H2,12,13)
• InChI Key： BXVDOIRZXZMPCR-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(C#N)=C1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.5
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-3-cyano-4-(difluoromethyl)-5-fluoropyridine

Introduction to 2-Amino-3-cyano-4-(difluoromethyl)-5-fluoropyridine (CAS No. 1805055-54-2)

2-Amino-3-cyano-4-(difluoromethyl)-5-fluoropyridine, with the CAS number 1805055-54-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, a difluoromethyl moiety, and a fluorine atom, which collectively contribute to its distinct chemical and biological properties.

The synthesis of 2-Amino-3-cyano-4-(difluoromethyl)-5-fluoropyridine has been extensively studied due to its potential applications in the development of novel therapeutic agents. The presence of the cyano group and the difluoromethyl moiety imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. These features make it an attractive candidate for various medicinal chemistry projects.

Recent research has highlighted the importance of fluorinated pyridines in drug discovery. Fluorine atoms are known to enhance the lipophilicity, metabolic stability, and binding affinity of molecules, making them valuable in the design of drugs with improved pharmacokinetic properties. The difluoromethyl group, in particular, has been shown to enhance the potency and selectivity of compounds by modulating their interactions with biological targets.

In the context of medicinal chemistry, 2-Amino-3-cyano-4-(difluoromethyl)-5-fluoropyridine has been explored for its potential as a scaffold for the development of inhibitors targeting various enzymes and receptors. For instance, studies have demonstrated its utility in the design of inhibitors for kinases, which are key players in many cellular signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders.

The cyano group in 2-Amino-3-cyano-4-(difluoromethyl)-5-fluoropyridine is another critical feature that contributes to its versatility. Cyano groups are known to participate in various chemical reactions, including nucleophilic addition and substitution reactions. This reactivity makes the compound an excellent starting material for further derivatization, allowing chemists to introduce additional functional groups that can fine-tune its biological activity.

Beyond its use as a building block in drug discovery, 2-Amino-3-cyano-4-(difluoromethyl)-5-fluoropyridine has also been investigated for its potential as a probe molecule in biochemical assays. Its unique electronic properties make it suitable for fluorescence-based assays, where it can be used to monitor enzyme activity or protein-protein interactions. This application is particularly relevant in high-throughput screening (HTS) platforms, where rapid and accurate detection of molecular interactions is crucial.

In addition to its medicinal applications, 2-Amino-3-cyano-4-(difluoromethyl)-5-fluoropyridine has been studied for its potential use in materials science. The presence of fluorinated moieties can influence the physical properties of materials, such as their solubility, thermal stability, and mechanical strength. These properties make it an interesting candidate for the development of advanced materials with tailored characteristics.

The synthesis of 2-Amino-3-cyano-4-(difluoromethyl)-5-fluoropyridine typically involves multi-step processes that require careful optimization to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient routes for its preparation. For example, transition metal-catalyzed reactions have been employed to introduce the difluoromethyl group with high selectivity and efficiency.

In conclusion, 2-Amino-3-cyano-4-(difluoromethyl)-5-fluoropyridine (CAS No. 1805055-54-2) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features make it a valuable tool in medicinal chemistry, biochemical research, and materials science. Ongoing research continues to uncover new applications and insights into its properties, further solidifying its importance in these fields.